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Introduction

Bacitracin susceptibility testing using the disk diffusion method is a crucial laboratory procedure
primarily employed for the presumptive identification and differentiation of Group A -hemolytic
Streptococci (Streptococcus pyogenes) from other 3-hemolytic streptococci.[1][2][3] This
method is also valuable in distinguishing Staphylococcus species from Micrococcus species.[3]
The principle of the test relies on the differential susceptibility of various bacteria to the
antibiotic Bacitracin.[1][4] Bacitracin, a polypeptide antibiotic derived from Bacillus subitilis,
inhibits bacterial cell wall synthesis by interfering with the transport of peptidoglycan precursors
across the cell membrane.[1][2][3] When a paper disk impregnated with a specific
concentration of Bacitracin (typically 0.04 units) is placed on an inoculated agar plate, the
antibiotic diffuses into the medium.[1][3] Susceptible bacteria will exhibit a zone of growth
inhibition around the disk, while resistant organisms will grow up to the edge of the disk.[1][5]

Data Presentation

The interpretation of the Bacitracin susceptibility test is based on the measurement of the
diameter of the zone of inhibition around the antibiotic disk. The following table summarizes the
interpretative criteria for different bacterial groups.
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Note: Some guidelines may consider a zone of inhibition 214 mm as indicative of susceptibility

for presumptive identification of Group A streptococci.[6][7][8] For definitive identification,

especially in cases of atypical results, further serological testing is recommended.[1][7]

Experimental Protocols
Materials and Equipment

o Bacterial Cultures: Pure, 18-24 hour cultures of the test organism.

o Media:

o 5% Sheep Blood Agar plates (for Streptococci)[2]

o Mueller-Hinton Agar plates (for Staphylococci and other rapidly growing organisms)[1][9]

e Reagents:

o Bacitracin disks (0.04 1U)[1]

o Sterile saline or broth for inoculum preparation.
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o McFarland turbidity standards (0.5)[1]
e Equipment:
o Sterile inoculating loops or swabs[2]
o Sterile forceps[1]
o Incubator set at 35-37°C (with 5-10% CO: for Streptococci)[3]
o Ruler or caliper for measuring zone diameters.
e Quality Control Strains:
o Positive Control:Streptococcus pyogenes ATCC 19615 (Susceptible)[2]
o Negative Control:Streptococcus agalactiae ATCC 12386 (Resistant)[2]

Quality Control

Prior to performing the test, ensure that the Bacitracin disks have been stored correctly
(typically at -20°C to 8°C, protected from light) and are within their expiration date.[6][10]
Quality control testing should be performed with each new lot of disks and on a routine basis to
ensure accuracy.[2] The zone of inhibition for the control strains should fall within the
established acceptable ranges.

Step-by-Step Protocol for B-hemolytic Streptococci

e Inoculum Preparation: Select 3-4 well-isolated colonies of the -hemolytic streptococcus
from an 18-24 hour culture. Emulsify the colonies in sterile saline or broth to achieve a
turbidity equivalent to a 0.5 McFarland standard.[1]

« Plate Inoculation: Using a sterile cotton swab, inoculate a 5% Sheep Blood Agar plate by
streaking the swab evenly across the entire surface in three directions to obtain confluent
growth.[6]

o Disk Placement: Allow the plate to dry for 5-15 minutes.[10] Using sterile forceps, aseptically
place a 0.04 1U Bacitracin disk onto the inoculated agar surface.[3] Gently press the disk to
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ensure complete contact with the agar.[8]

Incubation: Invert the plate and incubate at 35-37°C in an atmosphere of 5-10% CO: for 18-
24 hours.[3][6]

Result Interpretation: After incubation, examine the plate for a zone of growth inhibition
around the Bacitracin disk. Measure the diameter of the zone of complete inhibition in
millimeters.[6]

o A zone of inhibition of 10 mm or greater is considered susceptible and is presumptive for
Streptococcus pyogenes (Group A).[3]

o Growth up to the disk (no zone of inhibition) or a zone less than 10 mm is considered
resistant.

Step-by-Step Protocol for Staphylococcus and
Micrococcus spp.

Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland
standard as described above.

Plate Inoculation: Inoculate a Mueller-Hinton Agar plate to achieve confluent growth.
Disk Placement: Aseptically apply a 0.04 1U Bacitracin disk to the agar surface.
Incubation: Incubate the plate at 35-37°C for 18-24 hours in ambient air.[3]

Result Interpretation:

o Staphylococcus species are typically resistant and will show no zone of inhibition.[1]

o Micrococcus species are generally susceptible and will exhibit a zone of inhibition.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Bacitracin
Susceptibility Testing via Disk Diffusion]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7943492/docs#application-notes-and-protocols-for-
bacitracin-susceptibility-testing-via-disk-diffusion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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